Cas no 1249805-94-4 (1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine)
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine
- 1-(1,3-Dimethyl-1h-1,2,4-triazol-5-yl)-2-methylbutan-1-amine
- 1H-1,2,4-Triazole-5-methanamine, 1,3-dimethyl-α-(1-methylpropyl)-
-
- MDL: MFCD16851578
- Inchi: 1S/C9H18N4/c1-5-6(2)8(10)9-11-7(3)12-13(9)4/h6,8H,5,10H2,1-4H3
- InChI Key: SKPJNEHCQGYYJZ-UHFFFAOYSA-N
- SMILES: N1(C)C(C(C(C)CC)N)=NC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 162
- XLogP3: 1
- Topological Polar Surface Area: 56.7
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-879370-0.05g |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine |
1249805-94-4 | 95.0% | 0.05g |
$827.0 | 2025-02-21 | |
| Enamine | EN300-879370-0.1g |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine |
1249805-94-4 | 95.0% | 0.1g |
$867.0 | 2025-02-21 | |
| Enamine | EN300-879370-0.25g |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine |
1249805-94-4 | 95.0% | 0.25g |
$906.0 | 2025-02-21 | |
| Enamine | EN300-879370-0.5g |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine |
1249805-94-4 | 95.0% | 0.5g |
$946.0 | 2025-02-21 | |
| Enamine | EN300-879370-1.0g |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine |
1249805-94-4 | 95.0% | 1.0g |
$986.0 | 2025-02-21 | |
| Enamine | EN300-879370-2.5g |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine |
1249805-94-4 | 95.0% | 2.5g |
$1931.0 | 2025-02-21 | |
| Enamine | EN300-879370-5.0g |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine |
1249805-94-4 | 95.0% | 5.0g |
$2858.0 | 2025-02-21 | |
| Enamine | EN300-879370-10.0g |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine |
1249805-94-4 | 95.0% | 10.0g |
$4236.0 | 2025-02-21 | |
| Enamine | EN300-879370-1g |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine |
1249805-94-4 | 1g |
$986.0 | 2023-09-01 | ||
| Enamine | EN300-879370-5g |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine |
1249805-94-4 | 5g |
$2858.0 | 2023-09-01 |
1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine
Research Brief on 1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine (CAS: 1249805-94-4)
1-(Dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine (CAS: 1249805-94-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole and amine functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.
The primary focus of recent research has been on understanding the compound's mechanism of action and its interactions with biological targets. Preliminary findings suggest that 1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine exhibits selective binding affinity for specific neurotransmitter receptors, which could make it a candidate for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The compound's structural features, including the dimethyl-1,2,4-triazole moiety, are believed to contribute to its stability and bioavailability, enhancing its therapeutic potential.
In a recent study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives of 1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine to optimize its pharmacological profile. The study employed advanced computational modeling and in vitro assays to assess the compound's binding affinity and selectivity. Results indicated that modifications to the amine and triazole groups could significantly enhance its efficacy and reduce off-target effects, paving the way for further preclinical development.
Another key area of investigation has been the compound's pharmacokinetic properties. A 2023 study in the European Journal of Pharmaceutical Sciences investigated the absorption, distribution, metabolism, and excretion (ADME) of 1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine in animal models. The findings revealed favorable oral bioavailability and a half-life suitable for once-daily dosing, which are critical factors for its potential translation into clinical trials. However, the study also noted the need for further optimization to mitigate potential hepatic metabolism issues.
Beyond its therapeutic applications, 1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine has also been explored as a tool compound in chemical biology. Its ability to selectively modulate specific receptors makes it a valuable probe for studying signal transduction pathways and receptor-ligand interactions. Recent work in ACS Chemical Biology highlighted its use in elucidating the role of certain G-protein-coupled receptors (GPCRs) in cellular processes, providing insights that could inform the development of new therapeutic strategies.
In conclusion, 1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine (CAS: 1249805-94-4) represents a promising candidate for further research and development in the pharmaceutical and chemical biology fields. Its unique structural features, combined with its demonstrated pharmacological and pharmacokinetic properties, underscore its potential as a lead compound for CNS-targeted therapies. Future studies should focus on optimizing its chemical structure, expanding its therapeutic indications, and advancing it through preclinical and clinical stages to fully realize its therapeutic potential.
1249805-94-4 (1-(dimethyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)